[(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
[(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
an impurity of Cangrelor
Brand Name:
Vulcanchem
CAS No.:
847460-53-1
VCID:
VC0194475
InChI:
InChI=1S/C16H23F3N5O7PS2/c1-33-5-3-20-12-9-13(23-15(22-12)34-4-2-16(17,18)19)24(7-21-9)14-11(26)10(25)8(31-14)6-30-32(27,28)29/h7-8,10-11,14,25-26H,2-6H2,1H3,(H,20,22,23)(H2,27,28,29)/t8-,10-,11-,14-/m1/s1
SMILES:
CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O
Molecular Formula:
C16H23F3N5O6PS2
Molecular Weight:
549.5 g/mol
[(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate
CAS No.: 847460-53-1
Impurities
VCID: VC0194475
Molecular Formula: C16H23F3N5O6PS2
Molecular Weight: 549.5 g/mol
Purity: > 95%
![[(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate - 847460-53-1](/images/no_structure.jpg)
| CAS No. | 847460-53-1 |
|---|---|
| Product Name | [(2R,3S,4R,5R)-3,4-Dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate |
| Molecular Formula | C16H23F3N5O6PS2 |
| Molecular Weight | 549.5 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-3,4-dihydroxy-5-[6-(2-methylsulfanylethylamino)-2-(3,3,3-trifluoropropylsulfanyl)purin-9-yl]oxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C16H23F3N5O7PS2/c1-33-5-3-20-12-9-13(23-15(22-12)34-4-2-16(17,18)19)24(7-21-9)14-11(26)10(25)8(31-14)6-30-32(27,28)29/h7-8,10-11,14,25-26H,2-6H2,1H3,(H,20,22,23)(H2,27,28,29)/t8-,10-,11-,14-/m1/s1 |
| Standard InChIKey | KVLRBRZHCOVMNX-IDTAVKCVSA-N |
| Isomeric SMILES | CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O |
| SMILES | CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O |
| Canonical SMILES | CSCCNC1=C2C(=NC(=N1)SCCC(F)(F)F)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O |
| Description | an impurity of Cangrelor |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 5'-Adenylic acid, N-[2-(methylthio)ethyl]-2-[(3,3,3-trifluoropropyl)thio]- (9CI) |
| PubChem Compound | 5310955 |
| Last Modified | Nov 11 2021 |
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